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Compound of Interest

Compound Name: ONZz

Cat. No.: B1671826

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling of QNZ (CAS
545380-34-5), a potent inhibitor of NF-kB activation. Adherence to these guidelines is essential
to ensure personnel safety and maintain experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

QNZ is classified as a hazardous substance. The primary routes of exposure are ingestion,
skin contact, and eye contact. All personnel handling QNZ must be equipped with the
appropriate Personal Protective Equipment.

Table 1: Hazard and Precautionary Data for QNZ
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Hazard Statement Precautionary Statement

P264: Wash skin thoroughly after handling.[1][2]
P270: Do not eat, drink or smoke when using
H302: Harmful if swallowed[1] this product.[1] P301 + P312: IF SWALLOWED:
Call a POISON CENTER or doctor/physician if
you feel unwell.[1] P330: Rinse mouth.[1][2]

P280: Wear protective gloves / eye protection /
H315: Causes skin irritation[2] face protection.[2] P302 + P352: IF ON SKIN:
Wash with plenty of soap and water.[2]

P280: Wear protective gloves / eye protection /

face protection.[2] P305 + P351 + P338: IF IN
H319: Causes serious eye irritation[2] EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing.

H410 / H413: Very toxic/May cause long lasting P273: Avoid release to the environment.[1][2]
harmful effects to aquatic life[1][2] P391.: Collect spillage.[1]

Mandatory Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

Eye Protection: Safety glasses with side shields or goggles are mandatory.[1]

Lab Coat: A standard laboratory coat must be worn.

Respiratory Protection: Not typically required for handling small quantities in a well-ventilated
area. If creating aerosols or handling large quantities, a suitable respirator should be used.

Operational Plan: Handling and Storage
Handling:
o Work in a well-ventilated area, preferably a chemical fume hood.[1]

e Avoid generating dust or aerosols.[1]
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e As a precautionary measure, keep away from ignition sources.

e Wash hands thoroughly after handling.[1][2]

Storage:

» Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

o Recommended storage temperature is -20°C for powder or -80°C when in solvent.[1]
o Keep away from strong acids, alkalis, and oxidizing agents.[1]

Disposal Plan

Dispose of QNZ and contaminated materials as hazardous waste.[1] Follow all local, state, and
federal regulations for chemical waste disposal. Do not allow the substance to enter drains or
the environment.[1][2]

Experimental Protocol: Inhibition of NF-kB
Activation in a Cell-Based Assay

This protocol provides a general workflow for utilizing QNZ to inhibit NF-kB activation in a
cellular context.
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Caption: Experimental workflow for assessing QNZ-mediated inhibition of NF-kB.
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Mechanism of Action: QNZ Inhibition of the
Canonical NF-kB Signaling Pathway

QNZ exerts its inhibitory effect on the canonical NF-kB signaling pathway. This pathway is a
critical regulator of inflammatory responses, immunity, and cell survival.[3][4][5] In unstimulated
cells, NF-kB dimers are held inactive in the cytoplasm by inhibitor of kB (IkB) proteins.[3][4]
Upon stimulation by various signals, such as tumor necrosis factor-alpha (TNF-a) or
lipopolysaccharide (LPS), the IkB kinase (IKK) complex is activated.[3][4] IKK then
phosphorylates IkBa, targeting it for ubiquitination and subsequent degradation by the
proteasome.[3][6] This releases the NF-kB dimer, allowing it to translocate to the nucleus and
activate the transcription of target genes.[3][4] QNZ inhibits the activation of NF-kB, though the
precise molecular target within the pathway is a subject of ongoing investigation.
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Caption: QNZ inhibits the canonical NF-kB signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling QNZ]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671826#personal-protective-equipment-for-
handling-gnz]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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